Cas no 55102-39-1 (4beta-Carboxy-19-nortotarol)

4beta-Carboxy-19-nortotarol Properties

Names and Identifiers

• 4β-Carboxy-19-nortotarol
• 4beta-Carboxy-19-nortotarol
• Rospiglioside aglycon
• 18-Totarolic acid
• 9138AF
• FS-8722
• AKOS040761158
• CHEMBL517672
• 55102-39-1
• (1S,4aS,10aR)-7-hydroxy-1,4a-dimethyl-8-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
• (1S,4AS,10AR)-7-HYDROXY-8-ISOPROPYL-1,4A-DIMETHYL-2,3,4,9,10,10A-HEXAHYDROPHENANTHRENE-1-CARBOXYLIC ACID
• 4b-Carboxy-19-nortotarol
• +Expand

• InChIKey： ODFSGGBGOKCJFA-AHRSYUTCSA-N
• Inchi： 1S/C20H28O3/c1-12(2)17-13-6-9-16-19(3,14(13)7-8-15(17)21)10-5-11-20(16,4)18(22)23/h7-8,12,16,21H,5-6,9-11H2,1-4H3,(H,22,23)/t16-,19-,20+/m1/s1
• SMILES： O([H])C([C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])C3C([H])=C([H])C(=C(C([H])(C([H])([H])[H])C([H])([H])[H])C=3C([H])([H])C([H])([H])[C@]21[H])O[H])=O

Computed Properties

• Exact Mass: 316.20384475g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 316.20384475g/mol
• Heavy Atom Count: 23
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5

Experimental Properties

• Boiling Point: 449.1±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 239.6±25.2 °C
• Solubility: Almost insoluble (0.026 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),